2-Chloro-6-(2-methylprop-1-en-1-yl)phenol
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Overview
Description
2-Chloro-6-(2-methylprop-1-en-1-yl)phenol is an organic compound belonging to the class of chlorophenols. Chlorophenols are characterized by the presence of one or more chlorine atoms attached to a phenol ring. This specific compound has a chlorine atom at the 2-position and a 2-methylprop-1-en-1-yl group at the 6-position of the phenol ring. Chlorophenols are known for their use in various industrial applications, including pesticides, herbicides, and disinfectants .
Preparation Methods
The synthesis of 2-Chloro-6-(2-methylprop-1-en-1-yl)phenol can be achieved through several synthetic routes. One common method involves the electrophilic halogenation of phenol with chlorine. The reaction conditions typically include the use of a chlorinating agent such as chlorine gas or sodium hypochlorite in the presence of a catalyst like iron(III) chloride. The reaction is carried out under controlled temperature and pressure to ensure selective chlorination at the desired position .
Industrial production methods may involve large-scale chlorination processes using continuous flow reactors to achieve high yields and purity. The reaction conditions are optimized to minimize by-products and ensure efficient conversion of the starting materials.
Chemical Reactions Analysis
2-Chloro-6-(2-methylprop-1-en-1
Properties
CAS No. |
53889-58-0 |
---|---|
Molecular Formula |
C10H11ClO |
Molecular Weight |
182.64 g/mol |
IUPAC Name |
2-chloro-6-(2-methylprop-1-enyl)phenol |
InChI |
InChI=1S/C10H11ClO/c1-7(2)6-8-4-3-5-9(11)10(8)12/h3-6,12H,1-2H3 |
InChI Key |
BRBLTEVGEHYFCW-UHFFFAOYSA-N |
Canonical SMILES |
CC(=CC1=C(C(=CC=C1)Cl)O)C |
Origin of Product |
United States |
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